2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H19FN2O4/c1-14-9-18(24)19(27-13-15-5-2-3-7-17(15)21)11-23(14)12-20(25)22-10-16-6-4-8-26-16/h2-9,11H,10,12-13H2,1H3,(H,22,25)
• InChI Key: ZKOQYFCIZXMROS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1CC(=O)NCC2=CC=CO2)OCC3=CC=CC=C3F
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol

Description

2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H19FN2O4 and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality 2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-(furan-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activities

Compounds with structural similarities to the mentioned chemical have been investigated for their anticonvulsant properties. The research on alpha-furan-2-yl, alpha-oxazol-2-yl, and alpha-thiazol-2-yl alpha-acetamido-N-benzylacetamides demonstrated significant protection against seizures induced in mice models. These findings underscore the potential application of structurally related compounds in developing new anticonvulsant medications (Kohn et al., 1993).

Photovoltaic Efficiency and Ligand-Protein Interactions

Another study focused on benzothiazolinone acetamide analogs, which showed promising applications in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency and favorable free energy of electron injection. Additionally, the study explored the non-linear optical (NLO) activity and ligand-protein interactions, indicating the compound's potential in molecular docking and binding affinity analyses, particularly with Cyclooxygenase 1 (COX1) (Mary et al., 2020).

Anticancer Activity

Research has also been conducted on the anticancer activity of fluoro substituted benzo[b]pyran, revealing its effectiveness against lung cancer cell lines at low concentrations. This suggests that compounds with fluorine substitutions, similar to the one , may possess significant anticancer properties, offering a potential pathway for the development of new anticancer agents (Hammam et al., 2005).

Analgesic and Anti-inflammatory Properties

Synthesis and pharmacological evaluation of (indol-3-yl)alkylamides have shown promising analgesic and anti-inflammatory properties, highlighting the therapeutic potential of compounds with similar structural features in pain management (Fouchard et al., 2001).

Src Kinase Inhibition and Anticancer Effects

Furthermore, thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, demonstrating the role of such compounds in targeting specific biochemical pathways involved in cancer progression (Fallah-Tafti et al., 2011).